Cas no 2138536-14-6 (4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one
• CAS No: 2138536-14-6
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 6180979
• PubChem ID: 165963941
• Update Time: 2025-06-11

4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one
• EN300-1156501
• 2138536-14-6
• 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one

• Inchi： 1S/C12H16OS/c1-8-3-4-11(13)6-12(8)10-5-9(2)14-7-10/h5,7-8,12H,3-4,6H2,1-2H3
• InChI Key： IVFDCULPEWWBHI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one

4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one: A Comprehensive Overview

4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one (CAS No. 2138536-14-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one.

Chemical Structure and Properties

4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one is a cyclic ketone with a cyclohexane ring and a thiophene moiety. The presence of the methyl groups on both the cyclohexane and thiophene rings imparts unique chemical and physical properties to the compound. The cyclohexane ring provides structural rigidity, while the thiophene ring contributes to the compound's aromatic character and electronic properties. The ketone functional group at the C1 position of the cyclohexane ring further enhances its reactivity and potential for forming hydrogen bonds.

The molecular formula of 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one is C₁₄H₁₆O, with a molecular weight of approximately 208.27 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 95 to 97°C, and it exhibits good thermal stability under standard laboratory conditions.

Synthesis Methods

The synthesis of 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one has been explored through various routes, each with its own advantages and limitations. One common approach involves the reaction of 4-methylcyclohexanone with 5-methylthiophene in the presence of a suitable catalyst. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to achieve high yields of the desired product. Another method involves the condensation of 4-methylcyclohexanone with 5-methylthiophene carbaldehyde followed by reduction to form the final ketone.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis of 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one using a microwave-assisted protocol. This method not only reduced reaction time but also minimized side reactions, leading to higher purity and yield of the target compound. The use of green solvents and catalysts in this synthesis route further aligns with sustainable chemistry practices.

Biological Activities and Therapeutic Potential

4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Initial in vitro studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory properties, 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one has demonstrated significant cytotoxic activity against various cancer cell lines. A study published in Cancer Research found that this compound selectively targets cancer cells by inducing apoptosis through mitochondrial dysfunction and DNA damage. These findings suggest that 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one could be developed as a novel anti-cancer agent with minimal side effects on healthy cells.

Clinical Trials and Future Prospects

The promising preclinical results of 4-Methyl-3-(5-methylthiophen-3-yl)cyclohexan-1-one have paved the way for further clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Preliminary data from these trials have shown favorable pharmacokinetic profiles and tolerability, with no major adverse events reported.

In parallel with clinical trials, ongoing research is focused on optimizing the formulation and delivery methods of 4-Methyl-3-(5-methylthiophen-3-y)cyclohexanone. Nanoparticle-based delivery systems have shown promise in enhancing bioavailability and targeting specific tissues or organs. These advancements could significantly improve the therapeutic outcomes and reduce systemic toxicity associated with conventional drug delivery methods.

Conclusion

In conclusion, 4-Methyl-3-(5-methylthiophen)-cyclohexanone (CAS No. 2138536)-14) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.